Cas no 321430-08-4 (5-CHLORO-3-([(4-CHLOROBUTANOYL)OXY]IMINO)-1-(2,6-DICHLOROBENZYL)-1,3-DIHYDRO-2H-INDOL-2-ONE)
5-CHLORO-3-([(4-CHLOROBUTANOYL)OXY]IMINO)-1-(2,6-DICHLOROBENZYL)-1,3-DIHYDRO-2H-INDOL-2-ONE Chemical and Physical Properties
Names and Identifiers
-
- 5-CHLORO-3-([(4-CHLOROBUTANOYL)OXY]IMINO)-1-(2,6-DICHLOROBENZYL)-1,3-DIHYDRO-2H-INDOL-2-ONE
- [(3Z)-5-chloro-1-[(2,6-dichlorophenyl)methyl]-2-oxo-2,3-dihydro-1H-indol-3-ylidene]amino 4-chlorobutanoate
- 1H-Indole-2,3-dione, 5-chloro-1-[(2,6-dichlorophenyl)methyl]-, 3-[O-(4-chloro-1-oxobutyl)oxime]
-
- Inchi: 1S/C19H14Cl4N2O3/c20-8-2-5-17(26)28-24-18-12-9-11(21)6-7-16(12)25(19(18)27)10-13-14(22)3-1-4-15(13)23/h1,3-4,6-7,9H,2,5,8,10H2
- InChI Key: MKOVZROZKDQEDQ-UHFFFAOYSA-N
- SMILES: N1(CC2=C(Cl)C=CC=C2Cl)C2=C(C=C(Cl)C=C2)C(=NOC(=O)CCCCl)C1=O
5-CHLORO-3-([(4-CHLOROBUTANOYL)OXY]IMINO)-1-(2,6-DICHLOROBENZYL)-1,3-DIHYDRO-2H-INDOL-2-ONE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1662337-1mg |
(Z)-5-chloro-3-(((4-chlorobutanoyl)oxy)imino)-1-(2,6-dichlorobenzyl)indolin-2-one |
321430-08-4 | 98% | 1mg |
¥509 | 2023-04-14 |
5-CHLORO-3-([(4-CHLOROBUTANOYL)OXY]IMINO)-1-(2,6-DICHLOROBENZYL)-1,3-DIHYDRO-2H-INDOL-2-ONE Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 5-CHLORO-3-([(4-CHLOROBUTANOYL)OXY]IMINO)-1-(2,6-DICHLOROBENZYL)-1,3-DIHYDRO-2H-INDOL-2-ONE
Introduction to 5-CHLORO-3-([(4-CHLOROBUTANOYL)OXY]IMINO)-1-(2,6-DICHLOROBENZYL)-1,3-DIHYDRO-2H-INDOL-2-ONE (CAS No. 321430-08-4)
5-Chloro-3-([(4-chlorobutanoyl)oxy]imino)-1-(2,6-dichlorobenzyl)-1,3-dihydro-2H-indol-2-one (CAS No. 321430-08-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of indolinones, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.
The chemical structure of 5-chloro-3-([(4-chlorobutanoyl)oxy]imino)-1-(2,6-dichlorobenzyl)-1,3-dihydro-2H-indol-2-one is characterized by a substituted indolinone core with multiple functional groups. The presence of chlorine atoms at specific positions and the imino group linked to a chlorobutanoyl moiety imparts unique chemical and biological properties to this compound. These structural features contribute to its high reactivity and potential for forming stable complexes with various biological targets.
Recent studies have focused on the pharmacological properties of 5-chloro-3-([(4-chlorobutanoyl)oxy]imino)-1-(2,6-dichlorobenzyl)-1,3-dihydro-2H-indol-2-one. One notable area of research is its anti-cancer activity. In vitro studies have shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.
In addition to its anti-cancer properties, 5-chloro-3-([(4-chlorobutanoyl)oxy]imino)-1-(2,6-dichlorobenzyl)-1,3-dihydro-2H-indol-2-one has been investigated for its neuroprotective effects. Preclinical studies have demonstrated that this compound can protect neurons from oxidative stress and inflammation-induced damage. These findings suggest that it may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
The synthesis of 5-chloro-3-([(4-chlorobutanoyl)oxy]imino)-1-(2,6-dichlorobenzyl)-1,3-dihydro-2H-indol-2-one involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the indolinone core through a condensation reaction and the subsequent introduction of the chlorinated substituents and imino group. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, making it more accessible for further research and development.
The physicochemical properties of 5-chloro-3-([(4-chlorobutanoyl)oxy]imino)-1-(2,6-dichlorobenzyl)-1,3-dihydro-2H-indol-2-one have also been extensively studied. It is a solid at room temperature with a molecular weight of approximately 500 g/mol. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) but has limited solubility in water. These properties are important considerations for its use in biological assays and formulation development.
In terms of safety and toxicity, preliminary studies have indicated that 5-chloro-3-([(4-chlorobutanoyl)oxy]imino)-1-(2,6-dichlorobenzyl)-1,3-dihydro-2H-indol-2-one exhibits low toxicity at therapeutic concentrations. However, further investigations are needed to fully understand its safety profile and potential side effects in humans. Preclinical toxicology studies are currently underway to evaluate its long-term safety and determine appropriate dosing regimens.
The potential applications of 5-chloro-3-([(4-chlorobutanoyl)oxy]imino)-1-(2,6-dichlorobenzyl)-1,3-dihydro-2H-indol-2-one extend beyond cancer and neurodegenerative diseases. Researchers are exploring its use in other therapeutic areas such as inflammation and autoimmune disorders. The compound's ability to modulate multiple signaling pathways makes it a promising candidate for developing multi-targeted therapies.
In conclusion, 5-chloro-3-([(4-chlorobutanoyl)oxy]imino)-1-(2,6-dichlorobenzyl)-1,3-dihydro-2H-indol-2-one (CAS No. 321430-08-4) is a multifaceted compound with significant potential in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds promise for addressing unmet medical needs in various disease areas.
321430-08-4 (5-CHLORO-3-([(4-CHLOROBUTANOYL)OXY]IMINO)-1-(2,6-DICHLOROBENZYL)-1,3-DIHYDRO-2H-INDOL-2-ONE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)